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Compound of Interest

Compound Name: Antifungal agent 1

Cat. No.: B560594

For Researchers, Scientists, and Drug Development
Professionals

This document provides a detailed protocol for the preparation of a stock solution of
"Antifungal Agent 1," a potent inhibitor of various fungal species. The following guidelines will
ensure accurate and reproducible experimental results.

Chemical and Physical Properties

"Antifungal agent 1" is a solid compound with a light brown to black appearance.[1] Key
chemical and physical data are summarized in the table below for easy reference.

Property Value Reference
Molecular Formula C19H13CIN203 [1112]
Molecular Weight 352.77 g/mol [1]
CAS Number 1265166-14-0 [1]
Light brown to black solid
Appearance [1]
powder
Solubility
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The solubility of "Antifungal Agent 1" in common laboratory solvents is crucial for the
preparation of a homogenous stock solution. It is practically insoluble in water but highly
soluble in dimethyl sulfoxide (DMSO).[1]

Solvent Solubility Notes Reference

Requires sonication

and warming to 63°C.

100 mg/mL (283.47 Use of newly opened,
DMSO ) [1]
mM) non-hygroscopic
DMSO is
recommended.
Water < 0.1 mg/mL Insoluble [1]

For in vivo studies requiring a suspended solution, co-solvents such as PEG300, Tween-80,
and saline can be used in combination with DMSO.[1]

Recommended Storage and Stability

Proper storage of "Antifungal Agent 1" in both its solid form and as a stock solution is critical
to maintain its stability and activity.

Storage . .

Form Stability Period Reference
Temperature

Powder -20°C 3years [1]

4°C 2 years [1]

In Solvent (DMSO) -80°C 2 years [1]

-20°C 1 year [1]

To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot
the stock solution into single-use volumes before storage.[1]
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Experimental Protocol: Preparation of a 100 mM
DMSO Stock Solution

This protocol outlines the steps to prepare a 100 mM stock solution of "Antifungal Agent 1" in
DMSO.

Materials:

"Antifungal Agent 1" powder

e Anhydrous, newly opened Dimethyl Sulfoxide (DMSO)

» Sterile microcentrifuge tubes or cryovials

o Calibrated analytical balance

e \ortex mixer

o Water bath or heat block set to 63°C

¢ Ultrasonic bath

Procedure:

o Calculate the required mass: To prepare 1 mL of a 100 mM stock solution, use the following
calculation:

o Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

o Mass (mg) = 100 mmol/L x 0.001 L x 352.77 g/mol x 1000 mg/g

o Mass (mg) = 35.28 mg

o Weigh the compound: Accurately weigh 35.28 mg of "Antifungal Agent 1" powder using an
analytical balance.

e Dissolve in DMSO:
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o Add the weighed powder to a sterile tube.
o Add 1 mL of anhydrous DMSO.

o Vortex the mixture thoroughly.

 Aid dissolution:
o Place the tube in a 63°C water bath or heat block and an ultrasonic bath.[1]

o Alternate between heating and sonication until the solid is completely dissolved, resulting
in a clear solution. If precipitation occurs, continue heating and sonication.[1]

 Aliquot and store:

o Once the solution is clear and homogenous, aliquot it into smaller, single-use sterile
cryovials.

o Store the aliquots at -80°C for long-term storage (up to 2 years) or at -20°C for shorter-
term storage (up to 1 year).[1]

Workflow Diagram

The following diagram illustrates the key steps in the preparation of the "Antifungal Agent 1"
stock solution.
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Caption: Workflow for preparing Antifungal Agent 1 stock solution.
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Safety Precautions

« "Antifungal Agent 1" should be handled in a well-ventilated area.[3]
» Avoid inhalation of the powder and contact with skin and eyes.[3]

o Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and
safety glasses.

o Refer to the Safety Data Sheet (SDS) for complete safety information.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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